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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the
Dibenzosuberone Scaffold

3-Methoxy Dibenzosuberone, with the chemical identifier CAS 17910-76-8, is a key organic
compound featuring a dibenzosuberone core structure.[1] This tricyclic framework, consisting of
two benzene rings fused to a central seven-membered ring, is a privileged scaffold in medicinal
chemistry.[2] Dibenzosuberone derivatives have been successfully developed as therapeutics,
most notably as tricyclic antidepressants (TCAS).[2][3] The introduction of a methoxy group at
the 3-position of the dibenzosuberone structure can significantly influence its physicochemical
properties and biological activity, making it a valuable intermediate in the synthesis of novel
drug candidates.[1][4] This guide provides a comprehensive overview of the chemical
properties, synthesis, and characterization of 3-Methoxy Dibenzosuberone, offering insights
for its application in research and drug development.
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Physicochemical Properties

The physicochemical properties of 3-Methoxy Dibenzosuberone are crucial for its handling,
formulation, and role in chemical synthesis. While specific experimental data for this compound
is not extensively reported in publicly available literature, we can infer its properties based on
its structure and data from the parent compound, dibenzosuberone. The presence of the
methoxy group is expected to increase its polarity compared to the unsubstituted
dibenzosuberone.

Table 1: Physicochemical Properties of 3-Methoxy Dibenzosuberone and Related

Compounds

Property 3-Methoxy Dibenzosuberone (Parent
Dibenzosuberone Compound)

CAS Number 17910-76-8[1] 1210-35-1[5]

Molecular Formula C16H1402[4][6] C15H120[5]

Molecular Weight 238.29 g/mol [6] 208.26 g/mol [5]

Appearance Expected to be a solid Yellow solid[7]

Melting Point Not available 32-34 °C[7][8]

Boiling Point Not available 378.3 °C at 760 mmHg|[8]

Expected to be soluble in
- common organic solvents like _
Solubility Insoluble in water.[7]
chloroform and ethyl acetate.

Insoluble in water.[9]

Storage 2-8°C Refrigerator[6] Store below +30°C[7]

Synthesis of 3-Methoxy Dibenzosuberone

The synthesis of dibenzosuberone and its derivatives typically involves an intramolecular
Friedel-Crafts acylation of a diaryl carboxylic acid. This classical approach provides a reliable
method for the construction of the tricyclic ring system. The following protocol outlines a
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probable synthetic route to 3-Methoxy Dibenzosuberone, based on established chemical
principles.

Proposed Synthetic Workflow

Synthesis of 3-Methoxy Dibenzosuberone

G-Methoxyphenylacetic acicD (Z-Phenylethyl bromide)

Esterifi¢ation Alkylation
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Hydrolysis
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Intramolecular
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G-Methoxy Dibenzosuberone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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